Cas no 78631-45-5 (6-Hepten-3-ol,2-methyl-)
6-Hepten-3-ol,2-methyl- structure
Product Name:6-Hepten-3-ol,2-methyl-
6-Hepten-3-ol,2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 6-Hepten-3-ol,2-methyl-
- 2-Methyl-6-hepten-3-ol
- 2-methylhept-6-en-3-ol
- DTXSID10999931
- HZXRKEFLPMNBGL-UHFFFAOYSA-N
- 78631-45-5
- AKOS011020281
-
- Inchi： 1S/C8H16O/c1-4-5-6-8(9)7(2)3/h4,7-9H,1,5-6H2,2-3H3
- InChI Key： HZXRKEFLPMNBGL-UHFFFAOYSA-N
- SMILES： OC(CCC=C)C(C)C
Computed Properties
- Exact Mass: 128.12018
- Monoisotopic Mass: 128.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 76.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
6-Hepten-3-ol,2-methyl- Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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